Cas no 1784828-58-5 (Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate
• CAS No: 1784828-58-5
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD32764045
• CID: 5602986
• PubChem ID: 105491314
• Update Time: 2025-10-25

Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1784828-58-5
• EN300-1903815
• tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate

• MDL： MFCD32764045
• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-6-4-5-9(14)8(12)7-13/h8-9H,4-7,13H2,1-3H3
• InChI Key： ZGPUYMDQAWKZFO-UHFFFAOYSA-N
• SMILES： FC(CN)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate (CAS No. 1784828-58-5)

Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate (CAS No. 1784828-58-5) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoroethyl and tert-butyl carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a pyrrolidine ring with an amino-fluoroethyl side chain, making it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in designing central nervous system (CNS) therapeutics, as the fluoroethyl moiety can improve blood-brain barrier penetration. This aligns with current trends in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where fluorinated analogs are increasingly explored.

The synthesis of CAS No. 1784828-58-5 typically involves multi-step organic reactions, including Boc protection of the pyrrolidine nitrogen and subsequent introduction of the fluoroethyl group. Its chirality at the 2-position also opens avenues for enantioselective catalysis, a hot topic in green chemistry. Notably, the compound's tert-butyl ester group enhances solubility, facilitating its use in high-throughput screening (HTS) platforms—a key focus in modern drug development.

From an industrial perspective, Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate is often discussed in the context of peptide mimetics and protease inhibitors, addressing widespread interest in antiviral and anticancer agents. Its structural flexibility allows for modifications targeting G-protein-coupled receptors (GPCRs), a dominant theme in precision medicine research. Additionally, the compound's stability under physiological conditions makes it a candidate for prodrug formulations, a trending solution for improving drug delivery.

Environmental and regulatory considerations further highlight the relevance of CAS No. 1784828-58-5. As sustainability gains traction, synthetic routes minimizing hazardous byproducts are prioritized. The compound's low ecotoxicity profile, inferred from its fluorine content, aligns with the green chemistry principles frequently searched by academic and industrial users. Moreover, its non-hazardous classification ensures compliance with global safety standards, a critical factor for supply chain transparency.

In summary, Tert-butyl 2-(2-amino-1-fluoroethyl)pyrrolidine-1-carboxylate exemplifies the intersection of medicinal chemistry and sustainable innovation. Its applications span from CNS drug candidates to agrochemical lead optimization, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore fluorine-based architectures, this molecule remains a focal point for breakthroughs in life sciences and beyond.